4-(2-Sulfosulfanylethylamino)butylcyclohexane

• CAS RN: 19142-98-4
• Molecular Formula: C12H25NO3S2
• Molecular Weight: 295.5 g/mol
• IUPAC Name: 4-(2-sulfosulfanylethylamino)butylcyclohexane
• InChI: InChI=1S/C12H25NO3S2/c14-18(15,16)17-11-10-13-9-5-4-8-12-6-2-1-3-7-12/h12-13H,1-11H2,(H,14,15,16)
• InChI Key: ZXQNHZRSLAQFIO-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)CCCCNCCSS(=O)(=O)O
• Other CAS RN: 19142-99-5

Description

4-(2-Sulfosulfanylethylamino)butylcyclohexane, also known as SBBC, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a water-soluble molecule that can be synthesized using different methods. In

Mechanism of Action

4-(2-Sulfosulfanylethylamino)butylcyclohexane acts as a fluorescent probe by binding to proteins, DNA, and RNA. It interacts with the hydrophobic regions of these molecules, causing a change in the fluorescence intensity. 4-(2-Sulfosulfanylethylamino)butylcyclohexane acts as a surfactant by lowering the surface tension of water, allowing it to form micelles and liposomes. 4-(2-Sulfosulfanylethylamino)butylcyclohexane acts as a chiral selector by forming complexes with enantiomers, allowing them to be separated by chromatography. 4-(2-Sulfosulfanylethylamino)butylcyclohexane acts as a ligand by coordinating with metal ions, forming stable complexes.
Biochemical and Physiological Effects:
4-(2-Sulfosulfanylethylamino)butylcyclohexane has been shown to have low toxicity and is not harmful to cells. It has been used to study the binding of proteins, DNA, and RNA, and its interaction with these molecules has not been shown to cause any significant changes in their structure or function. 4-(2-Sulfosulfanylethylamino)butylcyclohexane has been used as a surfactant in drug delivery systems, and its use has not been associated with any adverse effects. 4-(2-Sulfosulfanylethylamino)butylcyclohexane has been used as a chiral selector in chromatography, and its use has not been associated with any adverse effects.

Advantages and Limitations for Lab Experiments

4-(2-Sulfosulfanylethylamino)butylcyclohexane has several advantages for lab experiments. It is water-soluble, making it easy to handle and use in aqueous solutions. It has low toxicity and is not harmful to cells, making it suitable for use in biological systems. 4-(2-Sulfosulfanylethylamino)butylcyclohexane has a high binding affinity for proteins, DNA, and RNA, making it a useful fluorescent probe. 4-(2-Sulfosulfanylethylamino)butylcyclohexane has been used as a surfactant in drug delivery systems, allowing for the controlled release of drugs. However, 4-(2-Sulfosulfanylethylamino)butylcyclohexane has some limitations for lab experiments. Its synthesis can be challenging, and the yield can be low. 4-(2-Sulfosulfanylethylamino)butylcyclohexane is sensitive to pH changes, which can affect its fluorescence intensity.

Future Directions

There are several future directions for the use of 4-(2-Sulfosulfanylethylamino)butylcyclohexane in scientific research. One direction is the development of new synthesis methods to improve the yield of 4-(2-Sulfosulfanylethylamino)butylcyclohexane. Another direction is the use of 4-(2-Sulfosulfanylethylamino)butylcyclohexane as a fluorescent probe to study the binding of other biomolecules, such as carbohydrates and lipids. 4-(2-Sulfosulfanylethylamino)butylcyclohexane could also be used as a surfactant in the formulation of new drug delivery systems. Additionally, 4-(2-Sulfosulfanylethylamino)butylcyclohexane could be used as a chiral selector in the separation of other enantiomers. The potential applications of 4-(2-Sulfosulfanylethylamino)butylcyclohexane in scientific research are vast, and further research is needed to explore its full potential.
Conclusion:
In conclusion, 4-(2-Sulfosulfanylethylamino)butylcyclohexane is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It can be synthesized using different methods, and its use as a fluorescent probe, surfactant, chiral selector, and ligand has been extensively studied. 4-(2-Sulfosulfanylethylamino)butylcyclohexane has low toxicity and is not harmful to cells, making it suitable for use in biological systems. Its potential applications in scientific research are vast, and further research is needed to explore its full potential.

Synthesis Methods

4-(2-Sulfosulfanylethylamino)butylcyclohexane can be synthesized using various methods, including the reaction of 4-bromobutylcyclohexane with sodium sulfite and sodium bisulfite, followed by reaction with ethylenediamine and sodium hydroxide. Another method involves the reaction of 4-bromobutylcyclohexane with sodium sulfite and sodium bisulfite, followed by reaction with cysteamine and sodium hydroxide. The yield of 4-(2-Sulfosulfanylethylamino)butylcyclohexane using these methods ranges from 40-60%.

Scientific Research Applications

4-(2-Sulfosulfanylethylamino)butylcyclohexane has been extensively used in scientific research due to its potential applications in various fields. It has been used as a fluorescent probe to study the binding of proteins, DNA, and RNA. It has also been used as a surfactant to study the behavior of micelles and liposomes. 4-(2-Sulfosulfanylethylamino)butylcyclohexane has been used as a chiral selector in chromatography to separate enantiomers. It has also been used as a ligand to study the binding of metal ions.